Cas no 2680876-28-0 (benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate)
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate Chemical and Physical Properties
Names and Identifiers
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- 2680876-28-0
- EN300-28290094
- benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate
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- Inchi: 1S/C18H21NO3/c1-18(21,16-11-7-4-8-12-16)14-19(2)17(20)22-13-15-9-5-3-6-10-15/h3-12,21H,13-14H2,1-2H3
- InChI Key: NIACOMSNVJNEKQ-UHFFFAOYSA-N
- SMILES: OC(C)(C1C=CC=CC=1)CN(C(=O)OCC1C=CC=CC=1)C
Computed Properties
- Exact Mass: 299.15214353g/mol
- Monoisotopic Mass: 299.15214353g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 49.8Ų
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28290094-0.05g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 0.05g |
$1020.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-0.1g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 0.1g |
$1068.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-0.25g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 0.25g |
$1117.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-0.5g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 0.5g |
$1165.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-1.0g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 1g |
$1214.0 | 2023-05-24 | ||
| Enamine | EN300-28290094-2.5g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 2.5g |
$2379.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-5.0g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 5g |
$3520.0 | 2023-05-24 | ||
| Enamine | EN300-28290094-10.0g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 10g |
$5221.0 | 2023-05-24 | ||
| Enamine | EN300-28290094-1g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 1g |
$1214.0 | 2023-09-08 | ||
| Enamine | EN300-28290094-5g |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate |
2680876-28-0 | 5g |
$3520.0 | 2023-09-08 |
benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate
Introduction to Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate (CAS No. 2680876-28-0)
Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate, a compound with the chemical formula C18H21NO3, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and its N-(2-hydroxy-2-phenylpropyl) substituent, which contributes to its unique chemical properties and potential biological activities. The CAS No. 2680876-28-0 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.
The synthesis of Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The benzyl group serves as a protecting group for carboxylic acids, while the hydroxy-phenylpropyl chain introduces hydrophilic and lipophilic characteristics, making it a versatile intermediate in drug development. The methylcarbamate moiety further enhances the compound's reactivity, enabling various functionalization strategies that are crucial for medicinal chemistry applications.
In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. These compounds have shown promise in various therapeutic areas, including neurodegenerative diseases, inflammation, and cancer. The structural features of Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate make it an attractive candidate for further investigation. Specifically, the combination of the hydroxy group and the phenyl ring within the side chain can interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects.
Recent studies have demonstrated the potential of carbamate-based compounds as modulators of enzyme activity. For instance, modifications of the N-(2-hydroxy-2-phenylpropyl) part have been explored to optimize binding affinity to specific enzymes. This approach aligns with the current trend in drug discovery towards rational design based on structure-activity relationships (SAR). The benzyl N-methylcarbamate structure provides a scaffold that can be easily modified to explore different pharmacophores, making it a valuable tool for medicinal chemists.
The pharmacokinetic properties of Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate are also of considerable interest. The presence of both hydrophilic and lipophilic moieties suggests that this compound may exhibit good solubility and bioavailability, which are critical factors for successful drug candidates. Additionally, the stability of the methylcarbamate group under physiological conditions makes it suitable for formulation into various dosage forms.
In conclusion, Benzyl N-(2-hydroxy-2-phenylpropyl)-N-methylcarbamate (CAS No. 2680876-28-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its favorable physicochemical properties, make it an excellent candidate for further development. As research in carbamate derivatives continues to advance, compounds like this one are likely to play a crucial role in the discovery and development of new therapeutics.
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